Cas no 1346627-24-4 (6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole)
6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole Chemical and Physical Properties
Names and Identifiers
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- 6-bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole
- 6-bromo-2-[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]oxy-1,3-benzothiazole
- 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole
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- MDL: MFCD32198818
- Inchi: 1S/C16H14BrFN4OS/c17-10-1-2-13-14(7-10)24-16(21-13)23-12-3-5-22(6-4-12)15-19-8-11(18)9-20-15/h1-2,7-9,12H,3-6H2
- InChI Key: GDCWGTPQMDEGFE-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)SC(=N2)OC1CCN(C2N=CC(=CN=2)F)CC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 421
- XLogP3: 4.5
- Topological Polar Surface Area: 79.4
6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 210156-2.500g |
6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole, 95% |
1346627-24-4 | 95% | 2.500g |
$2146.00 | 2023-09-06 |
6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole
Comprehensive Overview of 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole (CAS No. 1346627-24-4)
6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole (CAS No. 1346627-24-4) is a high-value heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a benzothiazole core with a fluoropyrimidine and piperidine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor, given the rising demand for targeted therapies in oncology and inflammatory diseases.
The structural uniqueness of 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole lies in its bromine substitution at the 6-position, which enhances electrophilic reactivity for further derivatization. The 5-fluoropyrimidine group is a known pharmacophore in antiviral and anticancer agents, as seen in drugs like 5-fluorouracil. This has led to increased searches for "fluoropyrimidine derivatives in drug design" and "benzothiazole-based kinase inhibitors" across scientific databases.
Recent studies highlight the compound's role in addressing drug resistance, a hot topic in 2024 pharmaceutical research. Its piperidin-4-yloxy linker improves membrane permeability, addressing a key challenge in CNS drug development—a frequently searched term like "blood-brain barrier penetration strategies." Computational studies suggest this molecule could modulate EGFR and ALK pathways, aligning with trending queries about "next-generation tyrosine kinase inhibitors."
From a synthetic chemistry perspective, CAS 1346627-24-4 serves as a critical intermediate for structure-activity relationship (SAR) studies. The bromo group allows for palladium-catalyzed cross-coupling reactions, connecting to the booming field of "C-H functionalization" and "late-stage diversification." Patent analyses reveal its use in PROTAC (Proteolysis Targeting Chimeras) development, answering frequent questions about "degradation-based therapeutics."
Environmental and regulatory aspects are also noteworthy. The compound's fluorine atom contributes to metabolic stability without violating current PFAS restrictions—a major industry concern. Analytical methods like HPLC-MS (a top-searched technique) are essential for quality control during its production, especially given the strict ICH guidelines for genotoxic impurities in APIs.
Market intelligence indicates growing demand for 1346627-24-4 in Asia-Pacific contract research organizations, driven by oncology pipeline expansion. This correlates with search trends for "custom synthesis of fluorinated heterocycles." The compound's benzo[d]thiazole component also links to materials science applications, particularly in organic electronics, where researchers explore its optoelectronic properties.
In conclusion, 6-Bromo-2-(1-(5-fluoropyrimidin-2-yl)piperidin-4-yloxy)benzo[d]thiazole represents a multifaceted tool for modern drug discovery. Its structural features address multiple contemporary challenges—from kinase selectivity to oral bioavailability—making it a recurring subject in publications and patent filings worldwide. As precision medicine advances, this compound's role in developing third-generation targeted therapies will likely expand further.
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